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Compound of Interest

Compound Name:
3-Amino-6-bromo-2-fluorobenzoic

acid

CAS No.: 1516801-51-6

Cat. No.: B2451433

Get Quote

A Note on Isomer Specificity: This guide addresses the properties and applications of 6-Amino-

3-bromo-2-fluorobenzoic acid (CAS 1036756-03-2). It is important to note that publicly

available scientific data for the requested isomer, 3-Amino-6-bromo-2-fluorobenzoic acid
(CAS 1516801-51-6), is scarce. Given the structural similarities and the shared interest for

researchers in drug discovery, this guide focuses on its well-documented regioisomer to

provide valuable and actionable insights.

Introduction: The Strategic Value of Halogenated
Anthranilic Acids in Medicinal Chemistry
Halogenated anthranilic acids are a class of compounds that have become foundational

building blocks in the synthesis of pharmaceuticals and other complex organic molecules. The

strategic placement of halogen atoms, such as bromine and fluorine, on the aminobenzoic acid

scaffold profoundly influences the molecule's physicochemical properties. These modifications

can enhance metabolic stability, modulate lipophilicity, and alter the acidity of the carboxylic

acid group, all of which are critical parameters in drug design.[1][2][3] 6-Amino-3-bromo-2-

fluorobenzoic acid, with its unique substitution pattern, is a prime example of a versatile
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intermediate that offers multiple reaction sites for constructing diverse molecular architectures.

[1]

Physicochemical and Spectroscopic Profile
The distinct arrangement of the amino, bromo, and fluoro substituents, along with the

carboxylic acid group, imparts a unique set of properties to 6-Amino-3-bromo-2-fluorobenzoic

acid. These properties are fundamental to its handling, reactivity, and analytical

characterization.

Core Properties
A summary of the key physicochemical properties is presented in the table below. The data

pertains to the free acid form unless otherwise specified.

Property Value Source(s)

CAS Number 1036756-03-2 [1]

Molecular Formula C₇H₅BrFNO₂ [1]

Molecular Weight 234.02 g/mol [1]

Appearance White to off-white powder [1]

Predicted Boiling Point 335.3 ± 42.0 °C [1]

Predicted Density 1.8 ± 0.1 g/cm³ [1]

Predicted Flash Point 161.1 ± 27.9 °C [1]

The compound is also available as a hydrochloride salt (CAS: 1637774-84-5), which enhances

its solubility in aqueous media.[1] The molecular weight of the hydrochloride salt is 270.49

g/mol .[1]

Spectroscopic Signature
The structural features of 6-Amino-3-bromo-2-fluorobenzoic acid give rise to a characteristic

spectroscopic profile essential for its identification and quality control.
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Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for the functional groups present.[1] This includes a broad hydroxyl stretch from the

carboxylic acid at approximately 2500-3300 cm⁻¹, a carbonyl stretch between 1650-1750

cm⁻¹, and bands corresponding to the amino group in the 3200-3500 cm⁻¹ region.[1]

Mass Spectrometry (MS): Mass spectrometric analysis would reveal a molecular ion peak for

the free acid at an m/z of 234.[1] A key feature would be the characteristic isotopic pattern of

bromine, with two peaks of nearly equal intensity separated by 2 mass units.[1] Common

fragmentation pathways would likely involve the loss of the carboxylic acid group.[1]

Synthesis and Reactivity: A Versatile Synthetic
Building Block
6-Amino-3-bromo-2-fluorobenzoic acid is a valuable intermediate in organic synthesis, primarily

due to the differential reactivity of its functional groups.

General Synthesis Pathway
A common synthetic route to 6-amino-3-bromo-2-fluorobenzoic acid involves a multi-step

process starting from a substituted fluorobenzoic acid. The following diagram illustrates a

generalized synthetic workflow.
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3-Bromo-2-fluorobenzoic acid
(Starting Material)

Nitration

e.g., HNO₃/H₂SO₄

Nitro-substituted intermediate

Reduction of Nitro Group

e.g., Fe/HCl or H₂/Pd-C

6-Amino-3-bromo-2-fluorobenzoic acid
(Final Product)
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Generalized synthetic workflow.

Reactivity Profile
The utility of this compound stems from the presence of three distinct functional groups, each

offering a handle for further chemical transformations.
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Reactivity of 6-Amino-3-bromo-2-fluorobenzoic acid

6-Amino-3-bromo-2-fluorobenzoic acid
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Bromo Group (Br)
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(e.g., Suzuki, Buchwald-Hartwig) Nucleophilic Substitution
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Key reaction pathways.

Amino Group: The amino group can act as a nucleophile in amide bond formation (peptide

coupling) or can be converted to a diazonium salt for subsequent reactions.[1]

Carboxylic Acid Group: This group can undergo standard transformations such as

esterification and reduction to the corresponding alcohol.

Bromo Group: The bromine atom is a key site for carbon-carbon and carbon-heteroatom

bond formation through various cross-coupling reactions, or it can be displaced by

nucleophiles under certain conditions.[1]

Applications in Drug Discovery and Development
The structural motifs present in 6-Amino-3-bromo-2-fluorobenzoic acid are found in a variety of

biologically active compounds. While specific biological activities for this exact compound are

not extensively documented, its utility as a scaffold in medicinal chemistry is significant.[1]

The presence of both a fluorine atom and an amino group on the benzoic acid ring is

particularly noteworthy. Fluorine substitution is a well-established strategy in drug design to

enhance metabolic stability and binding affinity.[1][2][3] Aminobenzoic acid derivatives, in

general, are known to exhibit a wide range of biological activities, including antimicrobial and
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anti-inflammatory properties.[1][4] This makes 6-Amino-3-bromo-2-fluorobenzoic acid a highly

valuable starting material for the synthesis of novel therapeutic agents.[1]

Experimental Protocol: Amide Coupling
The following is a representative, self-validating protocol for the coupling of 6-Amino-3-bromo-

2-fluorobenzoic acid with a generic amine, a common step in the synthesis of more complex

molecules.

Objective: To synthesize an N-substituted-6-amino-3-bromo-2-fluorobenzamide.

Materials:

6-Amino-3-bromo-2-fluorobenzoic acid

Amine (R-NH₂)

Coupling agent (e.g., HATU, HBTU)

Organic base (e.g., DIPEA, triethylamine)

Anhydrous solvent (e.g., DMF, DCM)

Saturated aqueous sodium bicarbonate

Brine

Anhydrous sodium sulfate

Silica gel for chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 6-Amino-3-bromo-2-fluorobenzoic acid (1.0 eq).

Dissolution: Dissolve the starting material in the anhydrous solvent.
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Addition of Reagents: Add the amine (1.1 eq), followed by the coupling agent (1.2 eq) and

the organic base (2.0 eq).

Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress

should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS), to confirm the consumption of the

starting material.

Work-up: Once the reaction is complete, dilute the mixture with an organic solvent like ethyl

acetate and wash sequentially with saturated aqueous sodium bicarbonate and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

amide product.

Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 6-

Amino-3-bromo-2-fluorobenzoic acid and its derivatives.

Hazard Identification
Based on data for structurally similar compounds, 6-Amino-3-bromo-2-fluorobenzoic acid is

considered hazardous.[5][6][7]

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[7][8] May be harmful if swallowed or inhaled.[6]

Physical Hazards: None identified.[7]

Recommended Precautions
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Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear impervious gloves and protective clothing.[7]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Handling: Avoid breathing dust.[9] Wash hands thoroughly after handling.[5] Keep away from

heat and sources of ignition.[8]

First Aid Measures
In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes and

seek medical attention.[5][6][7]

In case of skin contact: Wash off immediately with plenty of soap and water.[5][7]

If inhaled: Move the person to fresh air.[5][6]

If swallowed: Clean mouth with water and drink plenty of water afterwards.[7]

Always consult the material safety data sheet (MSDS) for the most current and comprehensive

safety information before handling this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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